Cas no 16909-11-8 (3,5-Dimethoxycinnamic acid)

• Product Name: 3,5-Dimethoxycinnamic acid
• CAS No: 16909-11-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00004389
• CID: 50583
• PubChem ID: 24893262
• Update Time: 2025-06-19

3,5-Dimethoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethoxyphenyl)acrylic acid
• predominantlytrans isomer
• (E)-3-(3,5-dimethoxyphenyl)acrylic acid
• 3,5-Dimethoxycinnamic acid, predominantly trans
• 3,5-DIMETHOXYCINNAMIC ACID
• 3,5-DIMETHOXYCINNAMI
• 3,5-Dimethoxycinnamic acid,predominantly trans isomer
• 3,5-Dimethoxy-zimtsaeure
• 5-DiMethoxycinnaMic acid
• dimethoxycinnamic acid
• RARECHEM BK HW 0037
• 3,5-DIMETHOXYCINMIC ACID
• 3-(3,5-Dimethoxyphenyl)propenoic acid
• 3-(3,5-DIMETHOXY-PHENYL)-ACRYLIC ACID
• 3-(3,5-DIMETHOXYPHENYL)-2-PROPENOIC ACID
• 3-(3,5-dimethoxyphenyl)prop-2-enoic acid
• VLSRUFWCGBMYDJ-ONEGZZNKSA-N
• TRANS-3,5-DIMETHOXYCINNAMIC ACID
• (2E)-3-(3,5-dimethoxyphenyl)prop-2-enoic acid
• PubChem8295
• (E)-3-(3,5-dimethoxyphenyl)prop-2-enoic acid
• 3,5-Dimethoxycinnamicacid
• MLS001075636
• Cinnamic acid, 3,5-
• HMS2196B04
• 3-(3,5-dimethoxyphenyl)acrylicacid
• CHEMBL1436594
• SCHEMBL290940
• (2E)-3-(3,5-Dimethoxyphenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(3,5-dimethoxyphenyl)-, (2E)-
• J-501885
• Q63395431
• 3,5-Dimethoxycinnamic acid, predominantly trans, >=99%
• InChI=1/C11H12O4/c1-14-9-5-8(3-4-11(12)13)6-10(7-9)15-2/h3-7H,1-2H3,(H,12,13)/b4-3
• EN300-34435
• A811055
• Z104510540
• NCGC00247447-01
• AS-14516
• CS-0150473
• CS-0368600
• DTXSID601251999
• 20767-04-8
• (E)-3-(3,5-dimethoxyphenyl)prop-2-enoate;3,5-Dimethoxycinnamic acid
• (E)-3-(3, 5-dimethoxyphenyl)prop-2-enoic acid
• AKOS000212152
• Cinnamic acid, 3,5-dimethoxy-
• SMR000639211
• AMY39426
• NSC359855
• LS-13949
• 2-Propenoic acid, 3-(3,5-dimethoxyphenyl)-
• 16909-11-8
• NSC-359855
• AC-16565
• EN300-14795
• MFCD00004389
• 5C07E274-24F8-4332-9F24-971728297C05
• 3,5-Dimethoxycinnamic acid,98%
• STK893296
• propenoic acid, 3-(3,5-dimethoxyphenyl)-
• BBL020607
• 3,5-Dimethoxycinnamic acid

• MDL： MFCD00004389
• Inchi： 1S/C11H12O4/c1-14-9-5-8(3-4-11(12)13)6-10(7-9)15-2/h3-7H,1-2H3,(H,12,13)/b4-3+
• InChI Key： VLSRUFWCGBMYDJ-ONEGZZNKSA-N
• SMILES： O(C)C1C=C(C=C(/C=C/C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: White or light yellow crystals
• Density: 1.0627 (rough estimate)
• Melting Point: 174-175 °C (lit.)
• Boiling Point: 267.4°C (rough estimate)
• Flash Point: 148.5 oC
• Refractive Index: 1.4389 (estimate)
• PSA: 55.76000
• LogP: 1.80160
• Solubility: Not available

3,5-Dimethoxycinnamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Dimethoxycinnamic acid

3,5-Dimethoxycinnamic Acid (CAS No. 16909-11-8): An Overview of Its Properties, Applications, and Recent Research Advances

3,5-Dimethoxycinnamic acid (CAS No. 16909-11-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound is characterized by its unique molecular structure, which includes a cinnamic acid backbone with two methoxy groups attached to the aromatic ring at the 3 and 5 positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable compound for various applications.

The chemical formula of 3,5-dimethoxycinnamic acid is C₁₁H₁₂O₄, and it has a molecular weight of approximately 208.20 g/mol. The compound is typically found as a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its use in various formulations.

In recent years, 3,5-dimethoxycinnamic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its antioxidant properties. Studies have shown that this compound exhibits strong antioxidant activity, which can help protect cells from oxidative stress and damage caused by free radicals. This property makes it a promising candidate for the development of anti-aging products and treatments for various oxidative stress-related diseases.

Beyond its antioxidant capabilities, 3,5-dimethoxycinnamic acid has also been investigated for its anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that 3,5-dimethoxycinnamic acid could be developed into novel anti-inflammatory drugs or supplements.

An emerging area of research focuses on the potential anticancer properties of 3,5-dimethoxycinnamic acid. Several studies have reported that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. Mechanistically, it appears to target multiple signaling pathways involved in cancer cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that plays a crucial role in cancer progression. These findings highlight the potential of 3,5-dimethoxycinnamic acid as a lead compound for the development of new anticancer therapies.

In addition to its therapeutic applications, 3,5-dimethoxycinnamic acid has also found use in cosmetic formulations due to its skin-benefiting properties. Its antioxidant and anti-inflammatory activities make it an attractive ingredient for skincare products designed to combat signs of aging and improve skin health. Clinical trials have shown that topical application of formulations containing this compound can reduce wrinkles, improve skin elasticity, and enhance overall skin appearance.

The synthesis of 3,5-dimethoxycinnamic acid has been optimized through various methods to ensure high yields and purity. Common synthetic routes include the Claisen condensation reaction between 3,5-dimethoxybenzaldehyde and malonic acid followed by decarboxylation. Advances in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

In conclusion, 3,5-dimethoxycinnamic acid (CAS No. 16909-11-8) is a multifaceted compound with a wide range of potential applications in medicine, cosmetics, and other industries. Its unique chemical structure confers valuable biological properties such as antioxidant, anti-inflammatory, and anticancer activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more studies are conducted and new applications are discovered, the importance of this compound in both scientific research and practical applications is likely to grow.